Cas no 1955494-65-1 (1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride)
1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride
- 3,4,5,6,7,8-hexahydro-1H-1,6-naphthyridin-2-one;hydrochloride
- 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride
-
- MDL: MFCD28892539
- Inchi: 1S/C8H12N2O.ClH/c11-8-2-1-6-5-9-4-3-7(6)10-8;/h9H,1-5H2,(H,10,11);1H
- InChI Key: RMAUFJNNCSWZOK-UHFFFAOYSA-N
- SMILES: Cl.O=C1CCC2CNCCC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Topological Polar Surface Area: 41.1
1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-269703-1g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 1g |
$1343.0 | 2023-09-11 | |
| Enamine | EN300-269703-5g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 5g |
$3894.0 | 2023-09-11 | |
| Enamine | EN300-269703-10g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 10g |
$5774.0 | 2023-09-11 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB020590280-1g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95+% | 1g |
¥10472.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB020590280-5g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95+% | 5g |
¥28444.00 | 2023-09-15 | |
| Ambeed | A861854-1g |
1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 1g |
$1281.0 | 2024-04-22 | |
| Enamine | EN300-269703-0.05g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 0.05g |
$312.0 | 2023-09-11 | |
| Enamine | EN300-269703-0.1g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 0.1g |
$466.0 | 2023-09-11 | |
| Enamine | EN300-269703-0.25g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 0.25g |
$666.0 | 2023-09-11 | |
| Enamine | EN300-269703-0.5g |
1,2,3,4,5,6,7,8-octahydro-1,6-naphthyridin-2-one hydrochloride |
1955494-65-1 | 95% | 0.5g |
$1046.0 | 2023-09-11 |
1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride
Comprehensive Overview of 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride (CAS No. 1955494-65-1)
The compound 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride (CAS No. 1955494-65-1) is a chemically significant molecule with a wide range of potential applications in pharmaceutical and biochemical research. Its unique structure, featuring a partially hydrogenated naphthyridine core, makes it an attractive candidate for drug discovery and development. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other bioactive compounds targeting neurological pathways.
In recent years, the demand for novel heterocyclic compounds like 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride has surged, driven by advancements in medicinal chemistry and the need for innovative treatments. This compound's CAS No. 1955494-65-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization in drug formulation—a hot topic in modern pharmacology.
The synthesis of 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride involves multi-step organic reactions, often starting from readily available precursors like pyridine derivatives. Its hydrogenated naphthyridine scaffold is structurally versatile, allowing for further functionalization to explore structure-activity relationships (SAR). This adaptability aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for target binding.
From a mechanistic perspective, this compound's potential interactions with enzyme targets such as kinases or GPCRs are under investigation. Its pharmacophore features—including the carbonyl group and basic nitrogen—suggest it could mimic natural ligands, a strategy widely used in drug repurposing studies. This is particularly relevant given the rising interest in AI-driven drug discovery, where predictive modeling often highlights such scaffolds.
Analytical characterization of CAS No. 1955494-65-1 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical quality standards, a key concern for regulatory submissions. The compound's stability under various pH conditions is also a focus area, tying into broader discussions about formulation science and lyophilization techniques.
In the context of green chemistry, researchers are exploring sustainable synthetic routes for 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride. This includes catalytic hydrogenation methods and solvent-free reactions, addressing the pharmaceutical industry's push toward environmentally friendly processes. Such approaches resonate with the increasing emphasis on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.
The patent landscape surrounding naphthyridine derivatives reveals growing intellectual property activity, with CAS No. 1955494-65-1 appearing in several applications related to neurodegenerative disease interventions. This aligns with global health priorities, as aging populations drive demand for Alzheimer's and Parkinson's disease therapeutics. The compound's potential to cross the blood-brain barrier (BBB) is a recurring theme in these disclosures.
From a commercial standpoint, suppliers of 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride emphasize its GMP-grade availability and custom synthesis options. These services cater to the burgeoning contract research organization (CRO) market, where speed and reliability are paramount. The compound's listing in major chemical catalogs underscores its transition from a research chemical to a development-phase ingredient.
In conclusion, 1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride represents a compelling case study in modern drug discovery chemistry. Its CAS No. 1955494-65-1 serves as a gateway to understanding broader trends in small molecule therapeutics, from synthetic innovation to therapeutic targeting. As research continues, this compound will likely feature prominently in discussions about next-generation pharmaceuticals and precision medicine approaches.
1955494-65-1 (1,2,3,4,5,6,7,8-Octahydro-1,6-naphthyridin-2-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)